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Compound of Interest

Compound Name: Methylhydroquinone

Cat. No.: B043894 Get Quote

This technical support center provides essential guidance for researchers, scientists, and drug

development professionals on the safe handling of methylhydroquinone in a laboratory

setting. The following information is compiled to address potential issues and ensure the well-

being of all personnel.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with methylhydroquinone?

A1: Methylhydroquinone is a hazardous substance that can cause skin, eye, and respiratory

tract irritation.[1] It is harmful if swallowed and may cause an allergic skin reaction.[2][3]

Furthermore, it is suspected of causing genetic defects and cancer.[2][3][4]

Q2: What are the signs and symptoms of exposure to methylhydroquinone?

A2: Exposure can lead to redness and irritation of the skin and eyes.[1] Inhalation of dust may

irritate the respiratory tract.[1] Ingestion can cause gastrointestinal irritation with symptoms like

nausea, vomiting, and diarrhea.[1] An allergic skin reaction may manifest as a rash, itching, or

swelling.[2]

Q3: What immediate actions should be taken in case of accidental exposure?

A3: In case of any exposure, it is crucial to seek medical attention.[1][2]
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Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, making

sure to lift the upper and lower eyelids.[1][2]

Skin Contact: Remove all contaminated clothing and wash the affected skin area with plenty

of soap and water for at least 15 minutes.[1][2]

Inhalation: Move the individual to fresh air immediately. If breathing is difficult, provide

oxygen. If the person is not breathing, give artificial respiration.[1]

Ingestion: If the person is conscious and alert, have them rinse their mouth and drink 2-4

cupfuls of water or milk. Never give anything by mouth to an unconscious person.[1]

Q4: What personal protective equipment (PPE) is mandatory when handling

methylhydroquinone?

A4: To minimize exposure, appropriate personal protective equipment must be worn. This

includes chemical safety goggles or a face shield, a lab coat or chemical-resistant apron, and

gloves.[1][5] For incidental contact, nitrile gloves are suitable, while neoprene or butyl rubber

gloves are recommended for extended contact.[5] If there is a risk of inhaling dust, a NIOSH-

approved respirator should be used.[1][5]

Q5: How should methylhydroquinone be stored in the lab?

A5: Methylhydroquinone should be stored in a tightly closed container in a cool, dry, and well-

ventilated area.[1] It is important to keep it away from incompatible substances such as strong

oxidizing agents and strong bases.[1][2]
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Issue/Scenario Troubleshooting Steps

Spill of Solid Methylhydroquinone

1. Evacuate non-essential personnel from the

immediate area. 2. Wear appropriate PPE,

including a respirator, gloves, and eye

protection. 3. Avoid generating dust.[1] 4. Gently

sweep or vacuum the spilled material and place

it into a suitable, labeled container for disposal.

[1] 5. Clean the spill area thoroughly with soap

and water. 6. Dispose of contaminated materials

as hazardous waste according to institutional

and local regulations.[2][6]

Accidental Ingestion

1. If the person is conscious, have them rinse

their mouth with water.[2] 2. Have them drink a

few glasses of water to dilute the substance.[1]

3. Do NOT induce vomiting.[4] 4. Seek

immediate medical attention.[1]

Skin or Eye Contact

1. Immediately proceed to the nearest safety

shower or eyewash station. 2. For skin contact,

remove contaminated clothing while flushing the

affected area with water for at least 15 minutes.

[1][2] 3. For eye contact, flush the eyes with

water for at least 15 minutes, holding the eyelids

open.[1][2] 4. Seek immediate medical attention.

[1][2]

Fire Involving Methylhydroquinone

1. In case of a fire, wear a self-contained

breathing apparatus and full protective gear.[1]

[2] 2. Use a fire extinguisher with water spray,

dry chemical, carbon dioxide, or alcohol-

resistant foam.[1][2] 3. Be aware that thermal

decomposition can produce irritating and toxic

gases like carbon monoxide and carbon dioxide.

[1][2]
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The following table summarizes key quantitative data for methylhydroquinone.

Property Value Reference

Molecular Formula C₇H₈O₂ [6]

Molecular Weight 124.14 g/mol [6]

Melting Point 126 - 128 °C (258.8 - 262.4 °F) [2][3]

Flash Point 172 °C (341.6 °F) [1][2]

Autoignition Temperature 455 °C (851 °F) [1][2]

Oral LD50 (Mouse) >400 mg/kg [1]

Dermal LD50 (Guinea Pig) >1 gm/kg [1]

Experimental Workflow for Safe Handling
The diagram below outlines the standard workflow for safely handling methylhydroquinone in

a laboratory environment.
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Caption: Workflow for the safe handling of methylhydroquinone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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